Cas no 496869-74-0 (3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(3-thienyl)propoxy]-6-(trifluoromethyl)-, ethanedioate)

• Product name: 3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(3-thienyl)propoxy]-6-(trifluoromethyl)-, ethanedioate
• CAS No: 496869-74-0
• MF: C₁₆H₁₄F₃N₃O₅S
• MW: 417.359673023224
• CID: 1525560

3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(3-thienyl)propoxy]-6-(trifluoromethyl)-, ethanedioate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(3-thienyl)propoxy]-6-(trifluoromethyl)-, ethanedioate
• 3-Pyridinecarbonitrile, 2-[(1R)-3-amino-1-(3-thienyl)propoxy]-6-(trifluoromethyl)-, ethanedioate (1:)

• Inchi： 1S/C14H12F3N3OS.C2H2O4/c15-14(16,17)12-2-1-9(7-19)13(20-12)21-11(3-5-18)10-4-6-22-8-10;3-1(4)2(5)6/h1-2,4,6,8,11H,3,5,18H2;(H,3,4)(H,5,6)/t11-;/m1./s1
• InChI Key： OPLBBBZTNNHEFR-RFVHGSKJSA-N
• SMILES： C(=O)(O)C(=O)O.O(C1N=C(C(F)(F)F)C=CC=1C#N)[C@@H](C1=CSC=C1)CCN

Computed Properties

• Exact Mass: 417.06072

Experimental Properties

• PSA: 146.53